N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(8-methyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H26N4O3S/c1-28-11-9-24(10-12-28)26-22(17-5-3-2-4-6-17)23(27-24)32-16-21(29)25-18-7-8-19-20(15-18)31-14-13-30-19/h2-8,15H,9-14,16H2,1H3,(H,25,29)
• InChI Key: GEOBOYUORQHIRY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC4=C(C=C3)OCCO4)C5=CC=CC=C5
• Molecular Formula: C24H26N4O3S
• Molecular Weight: 450.6 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H26N4O3S and its molecular weight is 450.56. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacophore Development and Anticonvulsant Activity

• Ali and Siddiqui (2015) synthesized a series of derivatives using pharmacophoric features like aromatic hydrophobic aryl ring, NH-C=O as hydrogen bonding domain, the nitrogen atom as electron donor, and phenyl as a distal aryl ring. These compounds were tested for anticonvulsant activity using the maximal electroshock seizure (MES) test, revealing promising activity with certain compounds showing higher protective indices than standard drugs. The pharmacokinetic profiles were estimated, and none violated Lipinski's “rule of five” (Ali & Siddiqui, 2015).

Synthesis and Neurochemical Study of Derivatives

• Liégeois et al. (1994) synthesized a series of N-methylpiperazinopyrido benzoxa- and benzothiazepine derivatives to characterize the pharmacological profile of different chemical classes of pyridobenzazepine derivatives. The compounds were tested for their affinity for D2, D1, 5-HT2, and cholinergic (M) receptors. The study provides insights into the structure-activity relationships and suggests a potential for these compounds in modulating neurochemical pathways (Liégeois et al., 1994).

Exploration of Antimalarial Activity

• Werbel et al. (1986) prepared a series of derivatives and conducted a quantitative structure-activity relationship study, linking antimalarial potency with the size and electron donation of the phenyl ring substituents. The study provided insights into the potential antimalarial applications of these compounds, highlighting the importance of structural characteristics in their biological activity (Werbel et al., 1986).